Cas no 2138173-69-8 (4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro-)

• Product Name: 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro-
• CAS No: 2138173-69-8
• MF: C₈H₃BrClFN₂O
• MW: 277.477623224258
• CID: 5264379
• Update Time: 2025-06-13

4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro-

• Inchi： 1S/C8H3BrClFN2O/c9-4-2-1-3-6(5(4)11)12-8(10)13-7(3)14/h1-2H,(H,12,13,14)
• InChI Key： MBZTVAJIDGPHPJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Br)=C2F)C(=O)NC=1Cl

Additional information on 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro-

Comprehensive Overview of 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro- (CAS No. 2138173-69-8)

The compound 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro- (CAS No. 2138173-69-8) is a halogen-substituted quinazolinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, this molecule serves as a versatile intermediate for the synthesis of biologically active compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of bromo, chloro, and fluoro substituents enhances its reactivity, making it a valuable building block in medicinal chemistry.

In recent years, the demand for halogenated heterocycles like 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro- has surged due to their role in addressing global health challenges. For instance, the COVID-19 pandemic has accelerated research into antiviral compounds, and quinazolinone derivatives are being investigated for their potential efficacy. Additionally, the rise of antibiotic-resistant bacteria has spurred interest in novel antimicrobial scaffolds, where this compound's structural motifs could play a pivotal role. These trends align with frequent search queries such as "quinazolinone derivatives in drug discovery" and "halogenated heterocycles for antimicrobial applications", reflecting the scientific community's focus on innovative therapeutic solutions.

The synthesis of CAS No. 2138173-69-8 typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, addressing the growing need for sustainable and efficient synthetic methods. Environmental concerns and the push for green chemistry have also influenced research directions, with scientists exploring catalyst-free or solvent-free routes to produce such compounds. This aligns with popular search terms like "green synthesis of quinazolinones" and "sustainable halogenation methods", highlighting the intersection of synthetic efficiency and ecological responsibility.

From a commercial perspective, 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro- is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical industries. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and regional demand fluctuations. Companies often seek this compound under search queries like "bulk suppliers of 7-bromo-2-chloro-8-fluoro quinazolinone" or "CAS 2138173-69-8 sourcing", emphasizing the importance of reliable supply chains in research and development. Quality control measures, including HPLC and NMR characterization, are critical to ensure consistency and purity, which are paramount for downstream applications.

Looking ahead, the future of 4(3H)-Quinazolinone, 7-bromo-2-chloro-8-fluoro- appears promising, with ongoing studies exploring its utility in targeted drug delivery systems and combinatorial chemistry. The integration of artificial intelligence (AI) in molecular design has further accelerated the identification of novel derivatives, with researchers leveraging machine learning to predict biological activity and optimize synthetic pathways. This resonates with trending topics such as "AI-driven drug discovery" and "computational chemistry for heterocyclic compounds", underscoring the transformative potential of technology in advancing chemical research. As the scientific landscape evolves, this compound is poised to remain a key player in the quest for innovative therapeutic and agrochemical solutions.